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Compound of Interest

Compound Name: Limonexic acid

Cat. No.: B1239676

Get Quote

Limonexic Acid is a pale yellow, crystalline solid. It is a moderately strong organic acid (pKa

~2.5) and is soluble in water and polar organic solvents. Key hazards include:

Corrosivity: Causes burns to skin and eyes upon contact and is corrosive to mucous

membranes if inhaled or ingested.[1]

Reactivity: Reacts exothermically with bases. Contact with certain metals may produce

flammable hydrogen gas.

Toxicity: Irritating to the skin, eyes, and respiratory tract.

Before handling Limonexic Acid, it is crucial to be familiar with its properties and to have the

appropriate personal protective equipment (PPE) and spill control materials readily available.

Personal Protective Equipment (PPE)
Due to the hazardous nature of Limonexic Acid, the following PPE is mandatory when

handling the compound, especially during disposal procedures:[2]
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PPE Component Specification Rationale

Eye Protection
Splash-proof chemical goggles

and a face shield

Protects against splashes of

both the acid and the

neutralizing agent.

Hand Protection Acid-resistant nitrile gloves
Provides a barrier against skin

contact.[3]

Body Protection

A lab coat is the minimum

requirement. An impervious

apron should be worn when

handling larger quantities (>10

mL).[4]

Protects skin and clothing from

splashes and spills.[4]

Footwear Closed-toe shoes
Protects feet from potential

spills.[5]

Disposal Procedures for Limonexic Acid Waste
There are two primary methods for the disposal of Limonexic Acid waste, depending on the

concentration and quantity.

Neutralization of Dilute Aqueous Solutions (<5% w/v)
For dilute aqueous solutions of Limonexic Acid, neutralization is the preferred method of

disposal. This process should be carried out in a designated fume hood.

Experimental Protocol:

Preparation: Prepare a dilute solution of a weak base, such as 5% sodium bicarbonate

(NaHCO₃) or soda ash (sodium carbonate).[6][7]

Dilution: If the Limonexic Acid solution is concentrated, it should first be diluted by slowly

adding the acid to a large volume of cold water. Always add acid to water, never the other

way around, to prevent boiling and splashing.[8]

Neutralization: Slowly add the weak base solution to the diluted Limonexic Acid solution

while stirring continuously.[9] This reaction can be exothermic, so proceed with caution.[7]
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pH Monitoring: Monitor the pH of the solution using a pH meter or pH paper. Continue adding

the base until the pH is between 5.0 and 9.0.[10][11]

Disposal: Once neutralized, the resulting salt solution can be flushed down the drain with

copious amounts of water.[1][11]

Collection of Concentrated or Organic Solvent Waste
Concentrated Limonexic Acid, solid waste, or solutions in organic solvents must be collected

as hazardous waste.[5][12]

Experimental Protocol:

Container Selection: Use a designated, properly labeled hazardous waste container. The

container must be made of a material compatible with the acid and any solvents present

(e.g., avoid metal containers).[13][14]

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name ("Limonexic Acid"), and any other components of the waste stream.[15]

Storage: Store the waste container in a designated satellite accumulation area.[15] Keep the

container closed except when adding waste.[12][15] Acids and bases should be stored

separately.[13]

Disposal Request: Once the container is full, or within one year of the first addition of waste,

arrange for disposal through your institution's Environmental Health and Safety (EH&S)

office or a certified waste broker.[16][17]

Spill Management
In the event of a Limonexic Acid spill, immediate and appropriate action is necessary to

prevent injury and environmental contamination.

Small Spills (<100 mL or 100 g)
Small spills can typically be managed by trained laboratory personnel.[18]

Experimental Protocol:
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Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Containment: Create a dike around the spill using an acid-neutralizing absorbent material

such as sodium bicarbonate or a commercial acid spill kit.[6][7][18]

Neutralization: Cover the spill with the neutralizing agent, working from the outside in.[6]

Collection: Once the reaction has ceased, carefully scoop the neutralized residue into a

designated waste container.[6]

Decontamination: Clean the spill area with soap and water.[19]

Disposal: Dispose of the cleanup materials as hazardous waste.[1][12]

Reporting: Report the incident to your supervisor and EH&S.[19]

Large Spills (>100 mL or 100 g)
For large spills, or any spill you are not comfortable cleaning up, evacuate the area immediately

and contact your institution's emergency response team or EH&S.

Visual Workflow for Limonexic Acid Disposal
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Caption: Limonexic Acid Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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